5-Bromo-6-(piperazin-1-yl)nicotinic acid

• Molecular Formula: C10H12BrN3O2
• Molecular Weight: 286.13 g/mol
• IUPAC Name: 5-bromo-6-piperazin-1-ylpyridine-3-carboxylic acid
• InChI: InChI=1S/C10H12BrN3O2/c11-8-5-7(10(15)16)6-13-9(8)14-3-1-12-2-4-14/h5-6,12H,1-4H2,(H,15,16)
• InChI Key: HOXTYDHBEXRGDN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C(C=C(C=N2)C(=O)O)Br

Description

5-Bromo-6-(piperazin-1-yl)nicotinic acid is a heterocyclic compound that features a bromine atom and a piperazine ring attached to a nicotinic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-6-(piperazin-1-yl)nicotinic acid typically involves the bromination of 6-(piperazin-1-yl)nicotinic acid. The reaction conditions often include the use of bromine or a brominating agent in an appropriate solvent, such as acetic acid or dichloromethane, under controlled temperature conditions.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale bromination reactions using automated systems to ensure consistency and efficiency. The use of continuous flow reactors can also enhance the scalability and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-6-(piperazin-1-yl)nicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the bromine atom is replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Ammonia or primary amines in ethanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted nicotinic acid derivatives.

Scientific Research Applications

5-Bromo-6-(piperazin-1-yl)nicotinic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs targeting specific receptors.

Industry: Utilized in the synthesis of specialty chemicals and intermediates for pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-Bromo-6-(piperazin-1-yl)nicotinic acid involves its interaction with specific molecular targets, such as receptors or enzymes. The piperazine ring can enhance binding affinity to these targets, while the bromine atom can influence the compound’s electronic properties and reactivity. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

6-(Piperazin-1-yl)nicotinic acid: Lacks the bromine atom, which can affect its reactivity and binding properties.

5-Bromo-2-(piperazin-1-yl)pyrimidine: Similar structure but with a pyrimidine core instead of a nicotinic acid core.

5-Bromo-6-(morpholin-4-yl)nicotinic acid: Contains a morpholine ring instead of a piperazine ring.

Uniqueness

5-Bromo-6-(piperazin-1-yl)nicotinic acid is unique due to the presence of both the bromine atom and the piperazine ring, which together enhance its chemical reactivity and potential for binding to biological targets. This combination makes it a valuable compound for various research and industrial applications.